N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-ethyl-N-isopropylurea

• IUPAC Name: 1-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-ethyl-1-propan-2-ylurea
• InChI: InChI=1S/C15H19ClN4O2/c1-4-17-15(21)20(10(2)3)9-13-18-14(19-22-13)11-5-7-12(16)8-6-11/h5-8,10H,4,9H2,1-3H3,(H,17,21)
• InChI Key: XCMJTRDCXMLQNH-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N(CC1=NC(=NO1)C2=CC=C(C=C2)Cl)C(C)C
• Molecular Formula: C15H19ClN4O2
• Molecular Weight: 322.79 g/mol

Description

“N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N’-ethyl-N-isopropylurea” is a complex organic compound that contains several functional groups, including an oxadiazole ring, a urea group, and a chlorophenyl group. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an oxadiazole ring, a urea group, and a chlorophenyl group. The oxadiazole ring is a heterocyclic compound containing three carbon atoms, one nitrogen atom, and one oxygen atom in a five-membered ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of its functional groups. For instance, the urea group could participate in acid-base reactions, while the oxadiazole ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the urea group could enhance its solubility in water, while the chlorophenyl group might increase its lipophilicity.

Mechanism of Action

The mechanism of action of this compound in biological systems would likely depend on its structure and the specific context. For example, compounds containing a chlorophenyl group and a urea group have been found to interact with various biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risks.

Future Directions

Future research on this compound could focus on exploring its potential applications, studying its reactivity under various conditions, and investigating its interactions with different biological targets.